Cas no 941899-86-1 (N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,4-dimethoxybenzamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,4-dimethoxybenzamide
• CAS No: 941899-86-1
• MF: C₂₉H₃₆N₄O₃
• MW: 488.621147155762
• CID: 5515602
• Update Time: 2025-06-09

N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]-2,4-dimethoxybenzamide
• N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,4-dimethoxybenzamide

• Inchi： 1S/C29H36N4O3/c1-31(2)23-12-10-22(11-13-23)27(33-18-16-32(17-19-33)24-8-6-5-7-9-24)21-30-29(34)26-15-14-25(35-3)20-28(26)36-4/h5-15,20,27H,16-19,21H2,1-4H3,(H,30,34)
• InChI Key： ZAIMRGRDAXTPJF-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCN(C2=CC=CC=C2)CC1)(=O)C1=CC=C(OC)C=C1OC

Additional information on N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,4-dimethoxybenzamide

Recent Advances in the Study of N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,4-dimethoxybenzamide (CAS: 941899-86-1)

The compound N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,4-dimethoxybenzamide (CAS: 941899-86-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's unique structural features, which include a dimethylamino phenyl group and a phenylpiperazine moiety linked to a dimethoxybenzamide scaffold. These structural elements contribute to its high affinity for specific biological targets, particularly in the central nervous system (CNS). Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding mechanisms and pharmacokinetic profile.

One of the most notable findings is the compound's potential as a modulator of serotonin and dopamine receptors. Preliminary in vivo studies have demonstrated its efficacy in animal models of neuropsychiatric disorders, such as depression and schizophrenia. These results suggest that N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,4-dimethoxybenzamide could serve as a promising lead compound for the development of novel psychotropic drugs.

In addition to its CNS activity, recent investigations have explored its anti-inflammatory and anticancer properties. The compound has shown inhibitory effects on key inflammatory mediators, such as NF-κB and COX-2, in cell-based assays. Furthermore, it has exhibited selective cytotoxicity against certain cancer cell lines, indicating its potential as a multitargeted therapeutic agent.

The synthesis of N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,4-dimethoxybenzamide has also been optimized in recent studies. Novel synthetic routes have been developed to improve yield and purity, making it more accessible for further preclinical and clinical investigations. These advancements are critical for scaling up production and ensuring reproducibility in future studies.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles.

In conclusion, N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,4-dimethoxybenzamide represents a versatile compound with significant therapeutic potential. Its multifaceted pharmacological profile and optimized synthesis make it a valuable candidate for further research. Future studies should focus on elucidating its mechanisms of action and evaluating its safety and efficacy in human trials.